Cas no 894020-10-1 (N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide)

• Product Name: N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide
• CAS No: 894020-10-1
• MF: C₂₀H₂₂N₄O₅S
• MW: 430.477483272552
• CID: 5511908
• Update Time: 2025-05-19

N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[4-[[[[1-(4-methylphenyl)-5-oxo-3-pyrrolidinyl]amino]carbonyl]amino]phenyl]sulfonyl]-
• N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide

• Inchi： 1S/C20H22N4O5S/c1-13-3-7-17(8-4-13)24-12-16(11-19(24)26)22-20(27)21-15-5-9-18(10-6-15)30(28,29)23-14(2)25/h3-10,16H,11-12H2,1-2H3,(H,23,25)(H2,21,22,27)
• InChI Key： OGMPMMVCFAZGJI-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC=C(NC(NC2CC(=O)N(C3=CC=C(C)C=C3)C2)=O)C=C1)(=O)=O)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide

N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide (CAS No. 894020-10-1): An Overview

N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide (CAS No. 894020-10-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 894020-10-1, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The molecular structure of N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide is notable for its combination of a sulfonylacetamide moiety and a substituted pyrrolidine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The sulfonylacetamide group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to biological targets. The substituted pyrrolidine ring, on the other hand, contributes to the molecule's conformational flexibility and stability.

In terms of synthesis, N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide can be prepared through a multi-step process involving the reaction of 4-amino-benzenesulfonyl acetamide with a suitable pyrrolidine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel one-pot synthesis method that significantly reduced the number of steps and improved the overall yield.

The biological activities of N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide have been extensively investigated in various preclinical studies. One of the most promising areas of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. A 2021 study published in Inflammation Research demonstrated that treatment with N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide significantly reduced inflammation in a murine model of arthritis.

Beyond its anti-inflammatory properties, N-4-({1-(4-methylphenyl)-5-oxopyrrolidin-3-ylcarbamoyl}amino)benzenesulfonylacetamide has also shown promise in neurodegenerative disease models. Research conducted at the University of California, San Francisco, found that this compound can protect neurons from oxidative stress and apoptosis, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. A 2023 study published in Neuropharmacology further supported these findings by demonstrating that the compound improved cognitive function in animal models of neurodegenerative diseases.

The pharmacokinetic profile of N-4-{(1-(4-methylphenyl)-5-oxy-pyrrolidin--3--yl-carbamoyl}-amino)benzenesulfonylaceta-mide has also been studied to assess its suitability for therapeutic applications. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and exhibits good bioavailability. Additionally, it has been shown to have low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-{(1-(4-methylphenyl)-5-oxy-pyrrolidin--3--yl-carbamoyl}-amino)benzenesulfonylaceta-mide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential therapeutic benefits in various diseases.

In conclusion, N-4-{(1-(4-methylphenyl)-5-oxy-pyrrolidin--3--yl-carbamoyl}-amino)benzenesulfonylaceta-mide (CAS No. 894020-10-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for advancing treatments in areas such as inflammation and neurodegeneration.